Cas no 89852-45-9 (1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)-)
89852-45-9 structure
Product Name:1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)-
CAS No:89852-45-9
MF:C7H12N2S3
MW:220.378577232361
CID:712401
PubChem ID:2818228
Update Time:2025-04-19
1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)-
- 5-pentylsulfanyl-3H-1,3,4-thiadiazole-2-thione
- 5-PENTYLTHIO-1,3,4-THIADIAZOLE-2-THIOL
- AKOS024341274
- FT-0620744
- SCHEMBL10011623
- 89852-45-9
- DTXSID40384750
- CCG-251396
- 5-(Pentylsulfanyl)-1,3,4-thiadiazole-2(3H)-thione
- 5-(pentylthio)-1,3,4-thiadiazole-2-thiol
-
- Inchi: 1S/C7H12N2S3/c1-2-3-4-5-11-7-9-8-6(10)12-7/h2-5H2,1H3,(H,8,10)
- InChI Key: DIUQFUZKOVCRSK-UHFFFAOYSA-N
- SMILES: S(C1=NNC(=S)S1)CCCCC
Computed Properties
- Exact Mass: 220.01626191g/mol
- Monoisotopic Mass: 220.01626191g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.6
- Topological Polar Surface Area: 107Ų
1,3,4-Thiadiazole-2(3H)-thione,5-(pentylthio)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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